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Compound Name: 2-Decyl-1-tetradecanol

Cat. No.: B1661990 Get Quote

Introduction
2-Decyl-1-tetradecanol, a branched-chain primary alcohol, is emerging as a versatile and

advantageous solvent for a range of applications in organic synthesis. As a Guerbet alcohol, it

possesses a unique combination of physical and chemical properties, including a high boiling

point, a low melting point, and excellent thermal and chemical stability. These characteristics

make it a compelling alternative to conventional high-boiling solvents, particularly in reactions

requiring elevated temperatures and for the synthesis of specialized materials such as

nanoparticles. This application note provides a comprehensive overview of the properties of 2-
Decyl-1-tetradecanol and details its potential applications in organic synthesis, complete with

illustrative protocols.

Physicochemical Properties
2-Decyl-1-tetradecanol's utility as a solvent is underpinned by its distinct physical properties,

which are summarized in the table below. Its high boiling point allows for a wide operational

temperature range, enabling reactions to be conducted at elevated temperatures without the

need for high-pressure apparatus. The low melting point ensures it remains in a liquid state

over a broad and practical temperature range.
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Property Value Reference

Molecular Formula C₂₄H₅₀O

Molecular Weight 354.66 g/mol

Boiling Point 271-275 °C at 33 mmHg

Melting Point 17-20 °C

Density 0.842 g/mL at 25 °C

Flash Point 210 °C (open cup)

Solubility
Insoluble in water; soluble in

most organic solvents.
[1]

Applications in Organic Synthesis
While the use of 2-Decyl-1-tetradecanol as a primary solvent in mainstream organic synthesis

is an area of ongoing research, its properties suggest significant potential in several key areas.

Its high boiling point makes it an excellent medium for reactions requiring sustained high

temperatures, such as certain cross-coupling reactions and nanoparticle synthesis.

Furthermore, its chemical stability and low volatility contribute to safer laboratory practices and

potentially greener reaction conditions.

High-Temperature Cross-Coupling Reactions (Potential
Application)
High-boiling point solvents are often essential for driving sluggish cross-coupling reactions to

completion. While specific examples utilizing 2-Decyl-1-tetradecanol are not yet prevalent in

the literature, its properties make it a strong candidate for reactions like Suzuki-Miyaura and

Heck couplings, particularly with less reactive substrates. The high thermal stability of Guerbet

alcohols ensures the solvent does not decompose at the required reaction temperatures.

Below is a hypothetical, yet plausible, experimental protocol for a Suzuki-Miyaura coupling

reaction, illustrating how 2-Decyl-1-tetradecanol could be employed.

Protocol: Hypothetical Suzuki-Miyaura Coupling in 2-Decyl-1-tetradecanol
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Objective: To synthesize 4-phenylbiphenyl from 4-bromobiphenyl and phenylboronic acid using

2-Decyl-1-tetradecanol as the solvent.

Materials:

4-Bromobiphenyl (1.0 mmol, 233 mg)

Phenylboronic acid (1.2 mmol, 146 mg)

Palladium(II) acetate (Pd(OAc)₂, 0.02 mmol, 4.5 mg)

Triphenylphosphine (PPh₃, 0.08 mmol, 21 mg)

Potassium carbonate (K₂CO₃, 2.0 mmol, 276 mg)

2-Decyl-1-tetradecanol (5 mL)

Toluene (for workup)

Saturated aqueous sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate

Standard laboratory glassware and magnetic stirrer/hotplate

Procedure:

To a dry 25 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser,

add 4-bromobiphenyl, phenylboronic acid, palladium(II) acetate, triphenylphosphine, and

potassium carbonate.

Add 5 mL of 2-Decyl-1-tetradecanol to the flask.

Flush the flask with an inert atmosphere (e.g., argon or nitrogen).

Heat the reaction mixture to 150 °C with vigorous stirring.
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Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-

mass spectrometry (GC-MS).

After the reaction is complete (typically 12-24 hours), cool the mixture to room temperature.

Dilute the reaction mixture with 20 mL of toluene.

Wash the organic layer sequentially with 15 mL of saturated aqueous sodium bicarbonate

solution and 15 mL of brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to remove the toluene.

The crude product, a mixture of 4-phenylbiphenyl and 2-Decyl-1-tetradecanol, can be

purified by column chromatography on silica gel (eluting with a hexane/ethyl acetate

gradient) to isolate the desired product.

Expected Outcome: The high boiling point of 2-Decyl-1-tetradecanol is expected to facilitate

the coupling of the moderately reactive aryl bromide, leading to a good yield of the biphenyl

product.
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 Addition
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Click to download full resolution via product page

Suzuki-Miyaura cross-coupling reaction pathway.

Synthesis of Nanoparticles
The synthesis of high-quality nanoparticles often requires high temperatures to control

nucleation and growth processes. High-boiling alcohols are frequently used as solvents and, in

some cases, as reducing agents in these syntheses.[2] The low volatility and high boiling point

of 2-Decyl-1-tetradecanol make it an ideal candidate for the synthesis of various metal and

metal oxide nanoparticles. Its branched structure can also provide a steric stabilizing effect,

preventing particle aggregation.

Protocol: Synthesis of Gold Nanoparticles in 2-Decyl-1-tetradecanol

Objective: To synthesize gold nanoparticles with a controlled size distribution using 2-Decyl-1-
tetradecanol as a high-boiling solvent and reducing agent.

Materials:

Gold(III) chloride trihydrate (HAuCl₄·3H₂O) (0.05 mmol, 19.7 mg)

2-Decyl-1-tetradecanol (10 mL)

Oleylamine (capping agent, 1 mmol, 0.33 mL)

Ethanol (for precipitation and washing)

Standard laboratory glassware and magnetic stirrer/hotplate

Procedure:

In a 50 mL three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer,

and a reflux condenser, combine gold(III) chloride trihydrate, 2-Decyl-1-tetradecanol, and

oleylamine.

Flush the flask with an inert atmosphere (e.g., argon or nitrogen).
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Heat the mixture to 200 °C under vigorous stirring. The color of the solution should change

from yellow to deep red, indicating the formation of gold nanoparticles.

Maintain the temperature at 200 °C for 1 hour to allow for particle growth and stabilization.

After 1 hour, cool the reaction mixture to room temperature.

Add 40 mL of ethanol to the solution to precipitate the gold nanoparticles.

Centrifuge the mixture at 8000 rpm for 10 minutes.

Discard the supernatant and re-disperse the nanoparticle pellet in a small amount of hexane.

Repeat the precipitation and washing steps with ethanol twice more to remove excess

solvent and capping agent.

The final purified gold nanoparticles can be dispersed in a non-polar solvent like hexane or

toluene for characterization (e.g., by UV-Vis spectroscopy and transmission electron

microscopy).

Expected Outcome: The use of 2-Decyl-1-tetradecanol as the solvent is expected to yield

monodisperse gold nanoparticles, with the high reaction temperature promoting crystalline

growth.
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Workflow for gold nanoparticle synthesis.

Logical Relationship: Properties and Applications
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The unique properties of 2-Decyl-1-tetradecanol directly inform its suitability for the

aforementioned applications. The following diagram illustrates this relationship.

Properties of 2-Decyl-1-tetradecanol Advantages as a Solvent Applications
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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